2-tert-butyl-N-(2,4-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: 2-tert-butyl-N-(2,4-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C19H22N4O3/c1-19(2,3)16-11-23-17(21-16)9-8-14(22-23)18(24)20-13-7-6-12(25-4)10-15(13)26-5/h6-11H,1-5H3,(H,20,24)
• InChI Key: NPCRAEUDHNRJFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN2C(=N1)C=CC(=N2)C(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol
• CAS No.: 2548982-74-5

Description

2-tert-Butyl-N-(2,4-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxamide, or 2-t-Bu-DMPIP, is a novel chemical compound with a wide range of potential applications in scientific research. It is a member of the imidazo[1,2-b]pyridazine family of compounds, which are known for their high reactivity and low toxicity. 2-t-Bu-DMPIP is of particular interest due to its unique structure and properties, which make it suitable for use in a variety of experiments.

Scientific Research Applications

2-t-Bu-DMPIP has a number of potential applications in scientific research. For example, it can be used as a substrate for the synthesis of a variety of other compounds, including drugs, pesticides, and dyes. It can also be used as a catalyst in the synthesis of polymers, and as a reagent in the synthesis of organic compounds. In addition, 2-t-Bu-DMPIP has been used as a fluorescent probe for the detection of metal ions and other compounds, and as a fluorescent dye for imaging applications.

Mechanism of Action

The mechanism of action of 2-t-Bu-DMPIP is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, which can facilitate a variety of chemical reactions. Additionally, 2-t-Bu-DMPIP has been shown to bind to metal ions and other compounds, which can further enhance its reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-t-Bu-DMPIP are not yet fully understood. However, it has been shown to be non-toxic in animal models and is not known to have any adverse effects on human health.

Advantages and Limitations for Lab Experiments

2-t-Bu-DMPIP has a number of advantages for use in laboratory experiments. It is relatively stable, has a low toxicity profile, and is highly reactive. Additionally, it can be synthesized using a variety of methods, making it an attractive choice for a wide range of experiments. However, it is important to note that 2-t-Bu-DMPIP is a highly reactive compound, and as such, it should be handled with caution in the laboratory.

Future Directions

The potential applications of 2-t-Bu-DMPIP are numerous and varied. In the future, it could be used as a catalyst for the synthesis of polymers and other organic compounds, as a fluorescent probe for the detection of metal ions and other compounds, and as a fluorescent dye for imaging applications. Additionally, further research could be conducted to better understand the biochemical and physiological effects of the compound, as well as its potential therapeutic applications.

Synthesis Methods

2-t-Bu-DMPIP can be synthesized by a number of different methods. The most common method involves the reaction of 2-t-butyl-N-(2,4-dimethoxyphenyl)imidazo[1,2-b]pyridazine-6-carboxylic acid chloride with the corresponding amine in the presence of a base. The reaction is typically carried out in an aqueous solution at room temperature and yields a highly pure product. Other methods of synthesis, such as the use of a palladium-catalyzed cross-coupling reaction, have also been reported.